Cas no 2228837-48-5 (2-2-(difluoromethoxy)-3-methylphenylethan-1-ol)
2-2-(difluoromethoxy)-3-methylphenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(difluoromethoxy)-3-methylphenylethan-1-ol
- EN300-1970276
- 2228837-48-5
- 2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol
-
- Inchi: 1S/C10H12F2O2/c1-7-3-2-4-8(5-6-13)9(7)14-10(11)12/h2-4,10,13H,5-6H2,1H3
- InChI Key: RRSSVPOBWNRMCN-UHFFFAOYSA-N
- SMILES: FC(OC1C(C)=CC=CC=1CCO)F
Computed Properties
- Exact Mass: 202.08053595g/mol
- Monoisotopic Mass: 202.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.5Ų
2-2-(difluoromethoxy)-3-methylphenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970276-0.05g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 0.05g |
$1091.0 | 2023-09-16 | ||
| Enamine | EN300-1970276-0.1g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 0.1g |
$1144.0 | 2023-09-16 | ||
| Enamine | EN300-1970276-0.25g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 0.25g |
$1196.0 | 2023-09-16 | ||
| Enamine | EN300-1970276-0.5g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 0.5g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1970276-1.0g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 1g |
$1299.0 | 2023-06-03 | ||
| Enamine | EN300-1970276-2.5g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 2.5g |
$2548.0 | 2023-09-16 | ||
| Enamine | EN300-1970276-5.0g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 5g |
$3770.0 | 2023-06-03 | ||
| Enamine | EN300-1970276-10.0g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 10g |
$5590.0 | 2023-06-03 | ||
| Enamine | EN300-1970276-1g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 1g |
$1299.0 | 2023-09-16 | ||
| Enamine | EN300-1970276-5g |
2-[2-(difluoromethoxy)-3-methylphenyl]ethan-1-ol |
2228837-48-5 | 5g |
$3770.0 | 2023-09-16 |
2-2-(difluoromethoxy)-3-methylphenylethan-1-ol Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 2-2-(difluoromethoxy)-3-methylphenylethan-1-ol
Recent Advances in the Study of 2-2-(Difluoromethoxy)-3-methylphenylethan-1-ol (CAS: 2228837-48-5)
In recent years, the compound 2-2-(difluoromethoxy)-3-methylphenylethan-1-ol (CAS: 2228837-48-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and methylphenyl groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the optimization of synthetic routes for 2-2-(difluoromethoxy)-3-methylphenylethan-1-ol. Recent publications have highlighted novel methodologies that improve yield and purity, which are critical for scaling up production for clinical trials. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient catalytic process that reduces byproduct formation, thereby enhancing the compound's suitability for pharmaceutical use.
Pharmacological evaluations of 2-2-(difluoromethoxy)-3-methylphenylethan-1-ol have revealed its potential as a modulator of specific biological pathways. Preclinical studies indicate that the compound exhibits notable activity in targeting inflammatory mediators, suggesting its applicability in treating chronic inflammatory diseases. Additionally, its metabolic stability and bioavailability have been subjects of recent investigations, with findings pointing to favorable pharmacokinetic profiles in animal models.
Another significant development is the exploration of 2-2-(difluoromethoxy)-3-methylphenylethan-1-ol in combination therapies. Researchers have investigated its synergistic effects with existing drugs, particularly in oncology and neurology. Early results from these studies are encouraging, showing enhanced efficacy and reduced side effects when used in conjunction with standard treatments. These findings underscore the compound's versatility and potential to address unmet medical needs.
Despite these advancements, challenges remain in the clinical translation of 2-2-(difluoromethoxy)-3-methylphenylethan-1-ol. Issues such as long-term toxicity, optimal dosing regimens, and formulation stability are currently under investigation. Ongoing research aims to address these hurdles, with several patents filed recently to protect novel formulations and delivery systems.
In conclusion, 2-2-(difluoromethoxy)-3-methylphenylethan-1-ol (CAS: 2228837-48-5) represents a promising candidate in the pharmaceutical pipeline. Its unique chemical structure and broad therapeutic potential make it a focal point of contemporary research. As studies progress, this compound may pave the way for innovative treatments in inflammation, oncology, and beyond, offering new hope for patients worldwide.
2228837-48-5 (2-2-(difluoromethoxy)-3-methylphenylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)